Cas no 2228952-52-9 (4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene)

• Product Name: 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene
• CAS No: 2228952-52-9
• MF: C₁₁H₈ClF₃
• MW: 232.629432678223
• CID: 6212825
• PubChem ID: 165676771
• Update Time: 2025-06-09

4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene
• 2228952-52-9
• EN300-1939807

• Inchi： 1S/C11H8ClF3/c1-3-7(2)8-4-5-10(12)9(6-8)11(13,14)15/h1,4-7H,2H3
• InChI Key： INUZGMNHQGRKDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C#C)C

Computed Properties

• Exact Mass: 232.0266624g/mol
• Monoisotopic Mass: 232.0266624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene

Introduction to 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene (CAS No. 2228952-52-9)

4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene, identified by the CAS number 2228952-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a benzene ring substituted with a chloro group at the 1-position, a trifluoromethyl group at the 2-position, and an alkyne-linked but-3-yn-2-yl moiety at the 4-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on incorporating fluorinated aromatic compounds into drug candidates, owing to their favorable pharmacokinetic profiles. The chloro substituent further contributes to the reactivity of the molecule, enabling various functionalization strategies that are essential for constructing complex molecular architectures.

One of the most compelling aspects of 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene is its potential utility in the development of novel therapeutic agents. The alkyne functionality provides a versatile handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in medicinal chemistry to introduce complexity into drug molecules. For instance, palladium-catalyzed coupling reactions can be utilized to attach diverse pharmacophoric groups to the alkyne moiety, leading to the generation of novel heterocyclic compounds with potential therapeutic activity.

Recent advancements in synthetic methodologies have highlighted the importance of fluorinated benzenes in oncology research. Compounds containing the trifluoromethyl group have shown promise as inhibitors of various kinases and enzymes involved in cancer progression. The structural motif of 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene aligns well with this trend, as it combines the lipophilicity conferred by the trifluoromethyl group with the metabolic stability provided by electron-withdrawing substituents. Such characteristics are often sought after in oncology drug discovery programs.

The alkyne linkage also opens up possibilities for conjugation with biomolecules, such as peptides and nucleic acids, through click chemistry approaches. This strategy has been increasingly employed in the development of targeted therapeutics and diagnostic agents. For example, incorporating 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene into a drug candidate could facilitate its attachment to antibodies or small interfering RNAs (siRNAs), enhancing delivery and specificity.

In addition to its pharmaceutical applications, this compound may find utility in materials science. The combination of electronic and steric effects from its substituents could influence its electronic properties, making it a candidate for use in organic electronics or as a precursor for liquid crystals. The growing interest in sustainable chemistry also underscores the importance of developing versatile building blocks like 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene, which can be utilized in efficient synthetic routes with minimal waste.

From a synthetic perspective, the preparation of 4-(but-3-yn-2-yl)-1-chloro-2-(trifluoromethyl)benzene involves multi-step processes that showcase modern organic synthesis techniques. The introduction of the chloro and trifluoromethyl groups typically requires careful selection of reagents and conditions to ensure high yield and purity. Meanwhile, the formation of the alkyne bond often relies on palladium-catalyzed reactions or metal-acetylide intermediates, highlighting the importance of transition-metal catalysis in contemporary synthetic chemistry.

The compound's reactivity also makes it an attractive scaffold for exploring novel reaction pathways. For instance, directed ortho-metalation strategies could be employed to introduce additional functional groups at specific positions on the benzene ring, expanding its synthetic utility. Such methodologies are crucial for generating libraries of compounds for high-throughput screening in drug discovery initiatives.

The integration of computational chemistry into molecular design has further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies can predict how changes in substituent placement or electronic properties might affect interactions with biological targets. This approach has been instrumental in optimizing lead compounds derived from scaffolds like 4-(but-3-yn-2-yli)-1-chloro-bis-trifluoro-methane-benzene, ensuring that synthesized molecules exhibit desired pharmacological profiles.

In conclusion,4-(but--alkinylidene--chlorine-dioxyfluoro-benzene (CAS No: 22289525--52--9) represents a promising intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features—comprising an aromatic core substituted with halogen atoms and an alkyne-linked side chain—make it an excellent candidate for further derivatization through modern synthetic techniques such as cross-coupling reactions or click chemistry conjugations.. As research continues to uncover new therapeutic opportunities.. this compound is poised play an increasingly significant role.. driving innovation both within academia.. industry..